5-Bromo-6-fluoro-1H-indole-3-carbaldehyde

• IUPAC Name: 5-bromo-6-fluoro-1H-indole-3-carbaldehyde
• InChI: InChI=1S/C9H5BrFNO/c10-7-1-6-5(4-13)3-12-9(6)2-8(7)11/h1-4,12H
• InChI Key: HWPRCHLVMBMXDO-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1Br)F)NC=C2C=O
• Molecular Formula: C9H5BrFNO
• Molecular Weight: 242.04 g/mol

Description

5-Bromo-6-fluoro-1H-indole-3-carbaldehyde is an important raw material and intermediate used in organic synthesis, pharmaceuticals, and agrochemicals. It is a derivative of the indole family, which are ideal precursors for the synthesis of active molecules.

Synthesis Analysis

The synthesis of this compound involves various chemical reactions. For instance, it can be synthesized by the reaction of 5-bromo-1H-indole-3-carbaldehyde and 1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione in ethanol/pipridine.

Molecular Structure Analysis

The molecular structure of this compound is complex and detailed analysis can be found in various scientific publications.

Chemical Reactions Analysis

This compound and its derivatives are essential and efficient chemical precursors for generating biologically active structures. They play a significant role in multicomponent reactions (MCRs), which offer access to complex molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be found in various databases. For instance, it has a molecular weight of 242.05.

Scientific Research Applications

• Crystallographic Analysis and Molecular Interactions:

  • Molecules of a derivative, 5-bromo-1H-indole-3-carbaldehyde 3-methoxy-benzoylylhydrazone, are linked by hydrogen bonds forming ribbons, demonstrating its potential in crystallographic studies (Ali, Halim, & Ng, 2005).
  • Another study focused on the intermolecular interactions in the crystal structure of a compound derived from 5-bromo-1H-indole-3-carbaldehyde, highlighting its role in the development of new materials with specific molecular interactions (Barakat et al., 2017).

• Synthesis of Fluorinated Compounds:

  • Research on new syntheses of fluorinated pyrroles indicates the potential of derivatives of 5-bromo-6-fluoro-1H-indole-3-carbaldehyde in creating new fluorinated organic compounds (Surmont et al., 2009).

• Bioactive Compounds Discovery:

  • A study on the marine sponge Smenospongia sp. isolated various compounds, including 6-bromoindole-3-carbaldehyde, which suggests its relevance in discovering bioactive compounds from marine organisms (McKay et al., 2002).

• Organic Synthesis and Catalysis:

  • Investigations into the synthesis of organic compounds, such as the preparation of 3,3-dibromo-1,3-dihydroindol-2-ones from indoles, reveal the chemical versatility and potential catalytic applications of derivatives of this compound (Parrick et al., 1989).

• Near-Infrared Fluorescent Probes Development:

  • A novel near-infrared fluorescence probe of carbazole borate ester including indole was synthesized from a derivative of 1H-indole-3-carbaldehyde, suggesting the compound's potential in developing new fluorescent probes (You-min, 2014).

• Antimicrobial Activity Studies:

  • Research on indole-3-carbaldehyde semicarbazone derivatives, including a derivative with a bromo-substituent, demonstrated antimicrobial activities, highlighting the compound's potential in pharmaceutical applications (Carrasco et al., 2020).

Safety and Hazards

Safety information for 5-Bromo-6-fluoro-1H-indole-3-carbaldehyde indicates that it has a GHS07 pictogram and a warning signal word. The hazard statement is H302, indicating that it is harmful if swallowed.